Cas no 2035023-17-5 (1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole)

1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole is a specialized organic compound featuring a unique triazole-azetidine scaffold with a sulfonyl ethenyl linker and aromatic substituents. Its structural complexity offers potential utility in medicinal chemistry, particularly as a building block for drug discovery or as a pharmacophore in bioactive molecules. The presence of the sulfonyl group enhances electrophilic reactivity, while the triazole and azetidine moieties contribute to stability and conformational rigidity. The compound's modular design allows for further functionalization, making it valuable in the synthesis of targeted small-molecule inhibitors or probes. Its well-defined stereochemistry (E-configuration) ensures precise interactions in molecular recognition applications.
1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole structure
2035023-17-5 structure
Product Name:1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole
CAS No:2035023-17-5
MF:C20H20N4O2S
MW:380.463402748108
CID:5379189
Update Time:2025-08-03

1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole Chemical and Physical Properties

Names and Identifiers

    • 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole
    • Inchi: 1S/C20H20N4O2S/c1-16-7-9-17(10-8-16)11-12-27(25,26)23-13-19(14-23)24-15-20(21-22-24)18-5-3-2-4-6-18/h2-12,15,19H,13-14H2,1H3/b12-11+
    • InChI Key: FBQGLGLLNTVMLT-VAWYXSNFSA-N
    • SMILES: N1(C2CN(S(/C=C/C3=CC=C(C)C=C3)(=O)=O)C2)C=C(C2=CC=CC=C2)N=N1

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Additional information on 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole

Professional Introduction to Compound with CAS No. 2035023-17-5 and Product Name: 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole

The compound with the CAS number 2035023-17-5 and the product name 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a sulfonylazetidinyl moiety and a phenyltriazole ring, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating triazole and azetidine scaffolds. These structures are not only synthetically accessible but also exhibit a wide range of pharmacological properties. The 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole molecule, with its intricate architecture, is designed to interact with biological receptors in a unique manner. This design philosophy is rooted in the concept of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of molecules that can modulate its activity.

The sulfonylazetidinyl moiety is particularly noteworthy due to its potential role as a pharmacophore. Sulfonyl groups are known for their ability to enhance binding affinity and selectivity, while azetidine rings provide a rigid framework that can be optimized for specific interactions. The 4-phenyltriazole component adds another layer of complexity, offering opportunities for further functionalization and derivatization. This combination of structural features makes the compound an attractive candidate for exploring new therapeutic avenues.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. By leveraging molecular modeling techniques, researchers can predict how different modifications to the core structure of 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole might affect its interactions with biological targets. These predictions can then be validated through experimental studies, leading to a more efficient discovery process. The integration of computational methods with traditional synthetic chemistry has accelerated the pace at which new drug candidates are identified and optimized.

The biological activity of this compound is also influenced by its solubility and metabolic stability. These physicochemical properties are critical factors in determining whether a molecule can progress from preclinical studies to clinical trials. The presence of aromatic rings and polar functional groups in 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole suggests that it may exhibit good solubility in both aqueous and lipid environments, which could enhance its bioavailability. Additionally, the stability under various metabolic conditions would be essential for its efficacy as a drug candidate.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory pathways are complex networks involving multiple enzymes, cytokines, and cellular receptors. Targeting these pathways with small molecules has been successful in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. The unique structure of 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole suggests that it may interact with key enzymes or receptors involved in inflammation, potentially leading to novel therapeutic interventions.

Another exciting application lies in the field of antimicrobial research. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. Heterocyclic compounds have been shown to exhibit broad-spectrum antimicrobial activity by interfering with essential bacterial processes such as DNA replication or protein synthesis. The sulfonylazetidinyl and phenyltriazole moieties in this compound could serve as scaffolds for designing molecules that disrupt bacterial viability without harming human cells.

The synthesis of complex molecules like 1-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-4-phenyltriazole requires careful planning and execution. Modern synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made it possible to perform many reactions under milder conditions, reducing waste and improving efficiency. Additionally, green chemistry principles are being increasingly adopted to minimize environmental impact during synthesis.

In conclusion, the compound with CAS number 2035023-17-5 and product name 1-[1-[(E)-2-(4-methylphenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylen)]sulfonylazetidin]] represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery, particularly for treating inflammatory diseases and developing new antimicrobial agents. With ongoing advancements in computational chemistry and synthetic methodologies, this compound has the potential to contribute to future medical breakthroughs.

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